Cas no 5464-72-2 (Nonanoic acid,3-hydroxy-3-methyl-, ethyl ester)

• Product Name: Nonanoic acid,3-hydroxy-3-methyl-, ethyl ester
• CAS No: 5464-72-2
• MF: C₁₂H₂₄O₃
• MW: 216.317164421082
• CID: 375921
• PubChem ID: 225736
• Update Time: 2025-04-19

Nonanoic acid,3-hydroxy-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid,3-hydroxy-3-methyl-, ethyl ester
• ethyl 3-hydroxy-3-methylnonanoate
• ethyl 3-hydroxy-3-methyl-nonanoate
• 3-hydroxy-3-methyl-nonanoic acid ethyl ester
• 3-Hydroxy-3-methyl-nonansaeure-aethylester
• 3-Hydroxy-3-methyl-pelargonsaeure-aethylester
• AC1L5E95
• AC1Q6513
• AR-1I8852
• CTK5A2063
• ethyl 3-hydroxy-3-methyl-n-nonanoate
• ethyl 3-hydroxy-3-methylnonaoate
• ethyl 3-methyl-3-hydroxynonanoate
• NSC15444
• SCHEMBL11209470
• 5464-72-2
• NSC-15444
• AKOS011680249
• DTXSID30280095
• NXRBXPDEFDUATB-UHFFFAOYSA-N
• Ethyl-3-hydroxy-3-methyl-n-nonanoate

• Inchi： 1S/C12H24O3/c1-4-6-7-8-9-12(3,14)10-11(13)15-5-2/h14H,4-10H2,1-3H3
• InChI Key： NXRBXPDEFDUATB-UHFFFAOYSA-N
• SMILES： OC(C)(CC(=O)OCC)CCCCCC

Computed Properties

• Exact Mass: 216.17262
• Monoisotopic Mass: 216.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• LogP: 2.66100